Cas no 4906-22-3 (3,3',5,5'-Tetramethyldiphenoquinone)

• Product name: 3,3',5,5'-Tetramethyldiphenoquinone
• CAS No: 4906-22-3
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD00019448
• CID: 45406
• PubChem ID: 78621

3,3',5,5'-Tetramethyldiphenoquinone Chemical and Physical Properties

Names and Identifiers

• 3,3',5,5'-Tetramethyldiphenoquinone
• 3,3'5,5'-Tetramethyl-4,4'-diphenoquinone
• 4-(3,5-Dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-2,6-dimethyl-5-cyclohexadien-1-one
• 4-(3,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)-2,6-dimethylcyclohexa-2,5-dien-1-one
• (Bi-2,5-cyclohexadien-1-ylidene)-4,4'-dione,3,3',5,5'-tetramethyl
• 2,5-Cyclohexadien-1-one,4-(3,5-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-2,6-d
• 2,6,2',6'-tetramethyldiphenoquinone
• 3,3',5,5'-tetramethyl-1,1'-bi(cyclohexa-2,5-dien-1-ylidene)-4,4'-dione
• 3,3',5,5'-tetramethyl-1,4-diphenoquinone
• 3,5,3',5'-tetramethyl-4,4'-diphenoquinone
• Tetramethyldiphenoquinone
• 3,3',5,5'-Tetramethyl-4,4'-diphenoquinone
• 3,3',5,5'-Tetramethyldiphenylquinone
• Diphenoquinone, 3,3',5,5'-tetramethyl-
• 2,5-Cyclohexadien-1-one, 4-(3,5-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-2,6-dimethyl-
• QDRFIDSUGRGGAY-UHFFFAOYSA-N
• (Bi-2,5-cyclohexadien-1-ylidene)-4,4'-dione, 3,3',5,5'-tetramethyl-
• 4-(3,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)-2,6-dimethylcyclohexa-2,5-dien-1
• TMDQ
• tetramethyl-4,4'-biphenylquinone
• 2,2',6,6'-Tetramethyl-Δ4,4'-bi[2,5-cyclohexadiene]-1,1'-dione
• 2,2',6,6'-Tetramethyl-Δ4,4'-bicyclohexane-2,2',5,5'-tetrene-1,1'-dione
• 4-(3,5-Dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-2,6-dimethyl-2,5-cyclohexadien-1-one
• Δ4,4'-Bi(2,6-dimethyl-2,5-cyclohexadiene-1-one)
• AMY39486
• 3,3,5,5-TETRAMETHYL-4,4-DIPHENOQUINONE
• 4-(3,5-dimethyl-4-oxo-2,5-cyclohexadienylidene)-2,6-dimethyl-2,5-cyclohexadienone
• NS00014929
• FT-0635476
• NSC 93973
• UNII-AEG52T9Y6H
• [Bi-2,4'-dione, 3,3',5,5'-tetramethyl-
• NSC-93973
• 3,5,5-Tetramethyldiphenoquinone
• 2,2',6,6'-TETRAMETHYLDIPHENYLQUINONE
• 3,5,5'-Tetramethyl-4,4'-diphenoquinone
• 3,3,5,5-Tetramethyldiphenoquinone
• 3,3',5,5'-TETRAMETHYL-[1,1'-BI(CYCLOHEXYLIDENE)]-2,2',5,5'-TETRAENE-4,4'-DIONE
• 4906-22-3
• 3,3',5,5'-TERTRAMETHYL-4,4'-DIPHENOQUINONE
• 3,3',5,5'-TETRAMETHYL-4,4'-BIPHENOQUINONE
• AKOS015902159
• 2, 4-(3,5-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-2,6-dimethyl-
• 3,5,5'-Tetramethyldiphenoquinone
• 3,5,5'-Tetramethyldiphenylquinone
• Diphenoquinone,3',5,5'-tetramethyl-
• EINECS 225-535-9
• DTXSID6063644
• AEG52T9Y6H
• NSC93973
• 2,2',6,6'-TETRAMETHYLDIPHENOQUINONE
• SCHEMBL2741115
• (Bi-2,5-cyclohexadien-1-ylidene)-4,4'-dione, 3,3',5,5'-tetramethyl-(8CI)
• STK672154
• DB-051597
• DTXCID6040664
• A11550

• MDL： MFCD00019448
• Inchi： 1S/C16H16O2/c1-9-5-13(6-10(2)15(9)17)14-7-11(3)16(18)12(4)8-14/h5-8H,1-4H3
• InChI Key： QDRFIDSUGRGGAY-UHFFFAOYSA-N
• SMILES： O=C1C(C([H])([H])[H])=C([H])/C(/C([H])=C1C([H])([H])[H])=C1\C([H])=C(C([H])([H])[H])C(C(C([H])([H])[H])=C\1[H])=O

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• Surface Charge: 0
• XLogP3: 2.7
• Tautomer Count: nothing

Experimental Properties

• Density: 1.123
• Melting Point: 205-207ºC
• Boiling Point: 375.1ºC at 760 mmHg
• Flash Point: 140.7ºC
• Refractive Index: 1.572
• PSA: 34.14000
• LogP: 3.23360

3,3',5,5'-Tetramethyldiphenoquinone Security Information

3,3',5,5'-Tetramethyldiphenoquinone Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,3',5,5'-Tetramethyldiphenoquinone

Comprehensive Overview of 3,3',5,5'-Tetramethyldiphenoquinone (CAS No. 4906-22-3): Properties, Applications, and Industry Insights

3,3',5,5'-Tetramethyldiphenoquinone (CAS No. 4906-22-3) is a specialized organic compound belonging to the quinone derivatives family. Its unique molecular structure, featuring four methyl groups symmetrically positioned around a diphenoquinone core, makes it a subject of interest in both academic research and industrial applications. This compound is widely recognized for its role as an intermediate in organic synthesis, particularly in the production of advanced materials and functional chemicals.

The growing demand for high-performance materials and specialty chemicals has propelled research into 3,3',5,5'-Tetramethyldiphenoquinone. Its redox-active properties and electron-accepting capabilities are leveraged in fields such as organic electronics, where it contributes to the development of conductive polymers and energy storage systems. Recent studies highlight its potential in sustainable technologies, aligning with global trends toward green chemistry and renewable energy solutions.

From a synthetic perspective, 3,3',5,5'-Tetramethyldiphenoquinone is often utilized as a building block for more complex molecular architectures. Its stability under various conditions allows for versatile applications in catalysis and material science. Researchers are particularly interested in its ability to form charge-transfer complexes, which are critical for designing next-generation optoelectronic devices.

In the pharmaceutical sector, derivatives of 3,3',5,5'-Tetramethyldiphenoquinone have been explored for their bioactive potential. While not directly used in drug formulations, its structural motifs appear in compounds studied for antioxidant and anti-inflammatory properties. This connection to health and wellness trends has increased its visibility in scientific literature and patent filings.

The compound's physical and chemical properties, including its melting point, solubility, and spectroscopic characteristics, are well-documented, making it a reliable choice for laboratory use. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structure, ensuring consistency in research and industrial processes.

Environmental considerations are also shaping the discourse around 3,3',5,5'-Tetramethyldiphenoquinone. As industries prioritize eco-friendly alternatives, this compound's role in biodegradable materials and low-toxicity formulations is gaining attention. Its compatibility with green synthesis methods further enhances its appeal in modern chemical manufacturing.

Market analysts note a steady rise in demand for 3,3',5,5'-Tetramethyldiphenoquinone, driven by advancements in nanotechnology and smart materials. Suppliers and manufacturers are increasingly focusing on scalable production techniques to meet the needs of diverse sectors, from electronics to coatings and adhesives.

For researchers and industry professionals, understanding the structure-activity relationships of 3,3',5,5'-Tetramethyldiphenoquinone is key to unlocking its full potential. Collaborative efforts between academia and industry continue to explore novel applications, ensuring this compound remains at the forefront of innovation in chemistry.